Cas no 941911-52-0 (3-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)
3-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
- 3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
- AKOS024645200
- 3-methoxy-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
- VU0490833-1
- N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methoxybenzamide
- F2384-0567
- 941911-52-0
-
- Inchi: 1S/C22H26N2O3/c1-15(2)11-12-24-20-9-8-18(13-16(20)7-10-21(24)25)23-22(26)17-5-4-6-19(14-17)27-3/h4-6,8-9,13-15H,7,10-12H2,1-3H3,(H,23,26)
- InChI Key: LWXFGEGINPYUGL-UHFFFAOYSA-N
- SMILES: O=C1CCC2C=C(C=CC=2N1CCC(C)C)NC(C1C=CC=C(C=1)OC)=O
Computed Properties
- Exact Mass: 366.19434270g/mol
- Monoisotopic Mass: 366.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 58.6Ų
3-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2384-0567-2μmol |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-5μmol |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-10μmol |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-20μmol |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-1mg |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-2mg |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-3mg |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-4mg |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-5mg |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2384-0567-10mg |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
941911-52-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
Compound CAS No. 941911-52-0: 3-Methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
The compound with CAS number 941911-52-0, known as 3-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzamide group attached to a tetrahydroquinoline moiety. The presence of the methoxy group and the 3-methylbutyl substituent adds complexity to its chemical profile, making it a subject of interest in both academic and industrial research.
Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. The tetrahydroquinoline framework is known for its ability to interact with various biological targets, including enzymes and receptors. The substitution pattern in this compound—specifically the methoxy group at position 3 of the benzene ring and the 3-methylbutyl group at position 6 of the tetrahydroquinoline ring—plays a crucial role in determining its pharmacokinetic properties and bioavailability.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydroquinoline core. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of chiral centers within the molecule, which are critical for its biological activity.
In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of certain signaling pathways. Its ability to inhibit key enzymes involved in inflammation and oxidative stress has made it a candidate for anti-inflammatory and neuroprotective therapies. Additionally, studies have demonstrated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.
The structural versatility of this compound also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying specific substituents on the benzamide or tetrahydroquinoline moieties, researchers can fine-tune its pharmacological properties. For example, altering the length or branching of the alkyl chain (e.g., replacing 3-methylbutyl with other alkyl groups) can significantly impact its solubility and permeability across biological membranes.
From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. These methods provide detailed insights into its molecular composition and stereochemistry, which are essential for ensuring consistency in large-scale production.
In conclusion, CAS No. 941911-52-0 represents a sophisticated organic molecule with diverse applications across multiple fields. Its unique structure and promising biological profile make it a focal point for ongoing research aimed at developing innovative therapeutic agents.
941911-52-0 (3-methoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)